Hyacinthacine A1
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Overview
Description
Hyacinthacine A1 is a natural product found in Muscari armeniacum with data available.
Scientific Research Applications
Synthesis and Structural Analysis
- A synthetic study demonstrated a route to complex congeners of hyacinthacine using diastereoselective addition of axially chiral lithiated alkoxyallene to enantiopure cyclic nitrones, facilitating the synthesis of (-)-hyacinthacine B4 and epimers of (+)-hyacinthacine C5 (Pecchioli et al., 2017).
- Total synthesis of (+)-hyacinthacine A1 and its analogs was achieved using a nitrone cycloaddition strategy. The synthesized compounds showed that hyacinthacine A1 and its (6R)-hydroxy analogue are good inhibitors of amyloglucosidase (D'Adamio et al., 2011).
- Computational methods were applied for the configurational assessment of this compound, A2, and their isomers, highlighting the influence of intramolecular H-bonding on structural predictions (Zanardi et al., 2019).
Biological Activities
- The acaricidal activity of hyacinthacine analogues was studied, demonstrating their effectiveness against the cattle tick Rhipicephalus (Boophilus) microplus. This indicates potential use in veterinary applications (Duarte et al., 2008).
- Inhibition assays revealed this compound as a potent inhibitor of glycosidases, particularly alpha-glucosidase, suggesting its potential application in antidiabetic drug development (Carroll et al., 2018).
Glycosidase Inhibition
- Hyacinthacine C-type alkaloids, including this compound, have shown micromolar α-glycosidase inhibitory ranges, indicating their relevance in treating type II diabetes and other glycosidase-related illnesses (Carroll & Pyne, 2019).
- A study on the bulbs of Scilla socialis identified various hyacinthacines, including this compound, and assessed their inhibitory activities against different glycosidases (Kato et al., 2007).
Properties
Molecular Formula |
C8H15NO3 |
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Molecular Weight |
173.21 g/mol |
IUPAC Name |
(1S,2R,3R,8R)-3-(hydroxymethyl)-2,3,5,6,7,8-hexahydro-1H-pyrrolizine-1,2-diol |
InChI |
InChI=1S/C8H15NO3/c10-4-6-8(12)7(11)5-2-1-3-9(5)6/h5-8,10-12H,1-4H2/t5-,6-,7+,8-/m1/s1 |
InChI Key |
STFSMGASTIYWRS-OOJXKGFFSA-N |
Isomeric SMILES |
C1C[C@@H]2[C@@H]([C@@H]([C@H](N2C1)CO)O)O |
SMILES |
C1CC2C(C(C(N2C1)CO)O)O |
Canonical SMILES |
C1CC2C(C(C(N2C1)CO)O)O |
Synonyms |
3-epi-hyacinthacine A1 hyacinthacine A1 |
Origin of Product |
United States |
Retrosynthesis Analysis
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